Magnesium nitrate(V)

• CAS No.: 10377-60-3
• Product Name: Magnesium nitrate(V)
• Molecular Formula: Mg(NO3)2; MgN2O6
• Molecular Weight: 148.32 g/mol
• IUPAC Name: magnesium;dinitrate
• Standard InChI: InChI=1S/Mg.2NO3/c;2*2-1(3)4/q+2;2*-1
• Standard InChIKey: YIXJRHPUWRPCBB-UHFFFAOYSA-N
• Impurities: Magnesium nitrate is prepared by dissolving magnesium oxide, hydroxide, or carbonate in nitric acid, followed by evaporation and crystallization at room temperature. Impurities such as calcium, iron, and aluminum are precipitated by pretreatment of the solution with slight excess of magnesium oxide, followed by filtration.
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Mg+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Mg+2]
• Boiling Point: Decomposes at 626° F (USCG, 1999)
• Colorform: White cubic crystals
• Density: 1.46 (USCG, 1999); Approx 2.3
• Melting Point: 192 °F (USCG, 1999)
• Physical Description: Magnesium nitrate appears as a white crystalline solid. Produces toxic oxides of nitrogen if heated to decomposition. Used in pyrotechnics.; Liquid; PelletsLargeCrystals; HYGROSCOPIC COLOURLESS OR WHITE CRYSTALS.
• Description: Magnesium nitrate appears as a white crystalline solid. Produces toxic oxides of nitrogen if heated to decomposition. Used in pyrotechnics.; Magnesium nitrate is the inorganic nitrate salt of magnesium. It has a role as a fertilizer. It is an inorganic nitrate salt and a magnesium salt.
• Solubility: Very soluble in water; 71.2 g/100g H2O at 25 °C; Solubility in water: very good
• Synonyms: magnesium nitrate
• Vapor Pressure: 0.494 mm Hg @ 25 °C (65.2 Pa)
• PubChem Compound: 25212
• Last Modified: Nov 11 2021